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I-BRD9 Stock Solution Preparation

The table below summarizes the key data for preparing a DMSO stock solution of I-BRD9.

Parameter Value / Description

Molecular Weight 497.55 g/mol [1]

Recommended Solvent DMSO [1]

Stock Concentration 50 mg/mL [1]

Molarity of Stock 100.49 mM [1]

Preparation Note Sonication is recommended to aid dissolution [1]

Application in Cellular Assays

For cellular experiments, I-BRD9 demonstrates potent inhibitory activity. The table below outlines its key

bioactivity and cellular potency.
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Assay Type Target
Potency
(pIC₅₀)

IC₅₀ Selectivity Notes

Biochemical (TR-

FRET)

BRD9 7.3 [2] [1] 50 nM

[2]

>700-fold selective over BET family; 200-

fold over BRD7 [2] [3]

Cellular

(NanoBRET)

BRD9 6.8 [2] 158 nM

[2]

>625-fold selective for BRD9 over BRD3 in

HUT-78 cells [2]

Experimental Workflow for Cellular Inhibition

The following diagram illustrates a general workflow for using I-BRD9 in a cellular inhibition experiment,

from stock solution preparation to phenotypic validation.
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Biological Context of BRD9 Inhibition

I-BRD9 is a chemical probe that inhibits the bromodomain of BRD9, a subunit of the SWI/SNF chromatin

remodeling complex. This complex is crucial for regulating gene expression. The diagram below outlines the

proposed mechanism by which I-BRD9 exerts its effects in Acute Myeloid Leukemia (AML) cells.
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Critical Experimental Notes

Solubility and Handling: The provided solubility (50 mg/mL in DMSO) is a reference value. Always
visually inspect your stock solution to ensure full dissolution. Sonication is recommended to achieve a

homogeneous solution [1].
Vehicle Control: When treating cells, the final concentration of DMSO in the culture medium should

be kept low (typically below 0.5% v/v) to avoid cytotoxicity. Include a vehicle control (DMSO-only) in
all experiments [1].
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Probe Selectivity: I-BRD9 was designed for high selectivity over the closely related BRD7 and BET

bromodomains [2] [3]. This selectivity is a key feature that allows you to confidently attribute observed
phenotypes to BRD9 inhibition.

Target Validation: The on-target effect of I-BRD9 in cells has been rigorously validated using a
BRD9 bromodomain-swap allele, which confers resistance to the inhibitor, providing strong genetic

evidence that the anti-proliferative effects are specifically due to BRD9 inhibition [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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